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Compound of Interest

Compound Name: 1-(2-Aminoethyl)pyrrolidine

Cat. No.: B145720

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
1-(2-Aminoethyl)pyrrolidine, a versatile heterocyclic building block.[1][2] The information
presented is curated for researchers, scientists, and professionals in the field of drug
development and chemical synthesis. This document details the compound's Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, supplemented with
experimental protocols and a visual workflow for spectroscopic analysis.

Chemical and Physical Properties

1-(2-Aminoethyl)pyrrolidine, with the chemical formula CsH14N2 and a molecular weight of
114.19 g/mol , is a colorless to pale yellow liquid.[2][3] It is characterized by a distinct amine-
like odor and is soluble in water.[2]

Table 1: Physicochemical Properties of 1-(2-Aminoethyl)pyrrolidine
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Property Value Reference
CAS Number 7154-73-6 [1][4]
Molecular Formula CeH1aN2 [11[415]
Molecular Weight 114.19 g/mol [41[5]
Boiling Point 66-70 °C at 23 mmHg [4]

Density 0.901 g/mL at 25 °C [1][4]
Refractive Index (n20/D) 1.468 [1114]

Flash Point 47 °C (116.6 °F) - closed cup [4]

Spectroscopic Data

The following sections present the key spectroscopic data for 1-(2-Aminoethyl)pyrrolidine,
crucial for its identification and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The *H
and 3C NMR data provide detailed information about the hydrogen and carbon framework of
the molecule.

IH NMR Spectrum

The proton NMR spectrum of 1-(2-Aminoethyl)pyrrolidine is typically recorded in deuterated
chloroform (CDCIs). The chemical shifts are reported in parts per million (ppm) relative to
tetramethylsilane (TMS).

Table 2: *H NMR Spectroscopic Data for 1-(2-Aminoethyl)pyrrolidine
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Assignment Chemical Shift (ppm)
A 2.807

B 2.53

C 251

D 1.77

E 161

Data sourced from a 90 MHz spectrum in CDCls.[6][7]
13C NMR Spectrum

While specific peak data from the search results is limited, 13C NMR spectra for 1-(2-
Aminoethyl)pyrrolidine are available and can be obtained from sources such as
SpectraBase.[3][8]

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The IR
spectrum of 1-(2-Aminoethyl)pyrrolidine would be expected to show characteristic
absorptions for N-H and C-N bonds.

Table 3: Key IR Absorptions for 1-(2-Aminoethyl)pyrrolidine

Functional Group Expected Wavenumber (cm™?)
N-H stretch (amine) 3300-3500
C-H stretch (aliphatic) 2850-3000
N-H bend (amine) 1590-1650
C-N stretch 1000-1250

Note: The exact peak positions can be found on various spectral databases. The techniques
used for acquiring IR spectra include capillary cell (neat) and ATR-IR.[3]
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Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a
compound. The mass spectrum of 1-(2-Aminoethyl)pyrrolidine shows a molecular ion peak
and several characteristic fragment ions.

Table 4: Mass Spectrometry Data for 1-(2-Aminoethyl)pyrrolidine

m/z Relative Intensity (%)
114.0 3.2

85.0 6.3

84.0 100.0

70.0 3.9

56.0 4.4

55.0 13.7

42.0 29.8

30.0 10.3

Data obtained with a source temperature of 250 °C, a sample temperature of 180 °C, and at 75
eV.[5][6] The peak at m/z 114.0 corresponds to the molecular ion [M]*.[5]

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data
presented above.

NMR Spectroscopy

o Sample Preparation: A small amount of 1-(2-Aminoethyl)pyrrolidine (approximately 0.04
ml) is dissolved in deuterated chloroform (CDClIs, approximately 0.5 ml).[6][7]

¢ Instrumentation: A standard NMR spectrometer, such as a Bruker AC-300 operating at 300
MHz for *H NMR, is used.[9]
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» Data Acquisition: The spectrum is acquired at room temperature (297K) with
tetramethylsilane (TMS) as an internal reference standard.[9]

Infrared (IR) Spectroscopy

o Neat (Capillary Cell): A drop of the liquid sample is placed between two salt plates (e.qg.,
NacCl or KBr) to form a thin capillary film. The spectrum is then recorded using an FTIR

spectrometer.[3]

o Attenuated Total Reflectance (ATR): A small amount of the sample is placed directly on the
ATR crystal (e.g., DuraSamplIR II). The spectrum is recorded using an instrument like a
Bruker Tensor 27 FT-IR.[3]

Mass Spectrometry

o Sample Introduction: The sample is introduced into the mass spectrometer, often via gas
chromatography (GC-MS) for volatile liquids.

« lonization: Electron impact (El) ionization is commonly used, with a standard energy of 75
eV.[5][6]

e Analysis: The ions are separated by their mass-to-charge ratio in a mass analyzer. The
detector records the abundance of each ion. The source temperature is maintained at
approximately 250 °C and the sample temperature at 180 °C.[5][6]

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical
compound like 1-(2-Aminoethyl)pyrrolidine.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic Profile of 1-(2-Aminoethyl)pyrrolidine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145720#1-2-aminoethyl-pyrrolidine-spectroscopic-
data-nmr-ir-mass-spec]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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